Cas no 479719-88-5 (2-([2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-([2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Properties

Names and Identifiers

• 2-([2,2'-Bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,2'-bithiophene
• 2,2'-Bithiophene-5-boronic acid pinacol ester
• 2,2′-Bithiophene-5-boronic acid pinacol ester
• 2,2-Bithiophene-5-boronic acid pinacol ester
• 4,4,5,5-tetramethyl-2-(5-thiophen-2-ylthiophen-2-yl)-1,3,2-dioxaborolane
• 2-(2,2'-Bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-{[2,2'-BITHIOPHEN]-5-YL}-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• HPOQARMSOPOZMW-UHFFFAOYSA-N
• SCHEMBL45156
• T2518
• 479719-88-5
• AKOS015898835
• A853654
• DTXSID60393965
• CS-0091659
• 5-(4 4 5 5-TETRAMETHYL-1 3 2-DIOXABOROL&
• AS-55606
• 2,2'-bithiophene-5'-boronic acid pinacol ester
• AB17467
• 3-hydroxy-2,3-dimethylbutan-2-yl hydrogen 5-(thiophen-2-yl)thiophen-2-yl-2-boronate
• MFCD04039974
• 2,2 inverted exclamation marka-Bithiophene-5-boronic acid pinacol ester
• 2,2''-Bithiophene-5-boronic Acid Pinacol Ester
• 2,2\\'-Bithiophene-5-boronic Acid Pinacol Ester
• 2,2'-Bithiophene-5-boronic Acid Pinacol Ester
• +Expand

• MDL： MFCD04039974
• InChIKey： HPOQARMSOPOZMW-UHFFFAOYSA-N
• Inchi： 1S/C14H17BO2S2/c1-13(2)14(3,4)17-15(16-13)12-8-7-11(19-12)10-6-5-9-18-10/h5-9H,1-4H3
• SMILES： S1C(C2=C([H])C([H])=C([H])S2)=C([H])C([H])=C1B1OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O1

Computed Properties

• Exact Mass: 292.07600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 292.076
• Heavy Atom Count: 19
• Complexity: 332
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 74.9

Experimental Properties

• LogP: 3.77580
• PSA: 74.94000
• Refractive Index: n20/D 1.5900(lit.)
• Boiling Point: 406.1±35.0 °C at 760 mmHg
• Melting Point: 35.5-38.0 °C (average)
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 199.4±25.9 °C
• Sensitiveness: Sensitive to air
• Density: 1.2±0.1 g/cm3

2-([2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Signal Word：warning

2-([2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%